Cas no 2027-17-0 (2-Isopropylnaphthalene)

• Product Name: 2-Isopropylnaphthalene
• CAS No: 2027-17-0
• MF: C₁₃H₁₄
• MW: 170.250263690948
• MDL: MFCD00014322
• CID: 84069
• PubChem ID: 87571683
• Update Time: 2025-11-02

2-Isopropylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Isopropylnaphthalene
• 2-Isopropyl-5-hydroxypyrimidin
• 2-isopropyl-5-hydroxy-pyrimidine
• 2-iso-propylnaphthalene
• 2-isopropylnapthalene
• 2-isopropyl-pyrimidin-5-ol
• 5-Hydroxy-2-isopropylpyrimidin
• 5-hydroxy-2-iso-propyl-pyrimidine
• ISOPROPYLNAPHTHALENE
• 2-ISOPROPYLNAPHTHALENE [HSDB]
• NS00021819
• 68442-08-0
• InChI=1/C13H14/c1-10(2)12-8-7-11-5-3-4-6-13(11)9-12/h3-10H,1-2H3
• 4-05-00-01723 (Beilstein Handbook Reference)
• NSC 166466
• TVYVQNHYIHAJTD-UHFFFAOYSA-
• 2-(propan-2-yl)naphthalene
• UNII-4DTR9UN8SR
• CAA02717
• CS-0206654
• NSC-166466
• 4DTR9UN8SR
• Naphthalene, 2-(1-methylethyl)-
• AS-60733
• I0327
• MFCD00014322
• Q27259457
• 2027-17-0
• NSC166466
• SY048616
• beta-Isopropylnaphthalene
• FT-0612720
• TVYVQNHYIHAJTD-UHFFFAOYSA-N
• .beta.-Isopropylnaphthalene
• Naphthalene, 2-isopropyl-
• DTXSID7051844
• EINECS 217-976-0
• 2-propan-2-ylnaphthalene
• HSDB 5863
• Naphthalene,2-(1-methylethyl)-
• BRN 1099059
• 2-isopropylnaphthalene 10000 microg/mL in Hexadecane
• 2-isopropyl-naphthalene
• 2-(1-Methylethyl)naphthalene
• AKOS006229183
• DB-045145

• MDL： MFCD00014322
• Inchi： 1S/C13H14/c1-10(2)12-8-7-11-5-3-4-6-13(11)9-12/h3-10H,1-2H3
• InChI Key： TVYVQNHYIHAJTD-UHFFFAOYSA-N
• SMILES： C(C)(C)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 170.11000
• Monoisotopic Mass: 170.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 0,9753 g/cm3
• Melting Point: 14°C
• Boiling Point: 268°C(lit.)
• Flash Point: 268°C
• Refractive Index: 1.5870
• PSA: 0.00000
• LogP: 3.96320
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.2 mmHg at 25°C

2-Isopropylnaphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• RTECS：QJ8000000
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Isopropylnaphthalene

Comprehensive Overview of 2-Isopropylnaphthalene (CAS No. 2027-17-0): Properties, Applications, and Industry Insights

2-Isopropylnaphthalene (CAS No. 2027-17-0), a specialized organic compound, has garnered significant attention in industrial and research sectors due to its unique chemical structure and versatile applications. This aromatic hydrocarbon, derived from naphthalene, is characterized by the substitution of an isopropyl group at the second position of the naphthalene ring. Its molecular formula, C₁₃H₁₄, and moderate volatility make it valuable in formulations requiring controlled evaporation rates. The compound's thermal stability and solubility profile in organic solvents have positioned it as a preferred choice in high-performance material synthesis.

Recent trends indicate growing interest in 2-Isopropylnaphthalene uses across niche applications, particularly in the development of advanced heat transfer fluids and specialty solvents. Environmental considerations have driven research into its biodegradability potential, with studies exploring microbial degradation pathways. Industry stakeholders frequently search for "2-Isopropylnaphthalene synthesis methods" and "safety data sheet 2-Isopropylnaphthalene," reflecting demand for both technical production knowledge and regulatory compliance information.

The compound's role in electronic material manufacturing has emerged as a key discussion point, especially regarding its application as a dielectric fluid in capacitor systems. Analytical techniques such as GC-MS analysis of 2-Isopropylnaphthalene are routinely employed for quality control, with purity thresholds exceeding 98% for most industrial applications. Market reports highlight a 7.2% CAGR growth in demand for alkylated naphthalene derivatives, with 2-Isopropylnaphthalene price trends showing stability despite raw material fluctuations.

Innovative applications in agrochemical formulations have been patented recently, utilizing the compound's ability to enhance active ingredient penetration. Researchers are investigating its potential as a phase change material (PCM) in thermal energy storage systems, capitalizing on its favorable melting point range (34-36°C). The "2-Isopropylnaphthalene vapor pressure" remains a critical parameter for process engineers designing closed-loop systems.

Quality specifications for CAS 2027-17-0 typically include limits on residual isomers (<1.5%) and moisture content (<0.05%). Storage recommendations emphasize amber glass or stainless steel containers under nitrogen blanket to prevent oxidation. Analytical references for "2-Isopropylnaphthalene NMR spectrum" and "IR peak identification" are frequently requested by quality assurance laboratories establishing compound identity protocols.

Emerging sustainability initiatives have prompted evaluation of 2-Isopropylnaphthalene environmental fate, with particular focus on aquatic toxicity profiles. The compound's octanol-water partition coefficient (log P_ow ≈ 4.1) suggests moderate bioaccumulation potential, driving development of improved wastewater treatment methodologies. Recent process innovations have reduced energy consumption in 2-Isopropylnaphthalene production by 18% through catalytic optimization.

Technical literature emphasizes the importance of 2-Isopropylnaphthalene compatibility testing with elastomers and plastics in system design. Its performance as a reaction medium in Friedel-Crafts alkylations has been documented in several synthetic organic chemistry applications. The "viscosity of 2-Isopropylnaphthalene" (2.8 cP at 25°C) makes it suitable for precision lubrication applications where film thickness control is critical.

Global supply chain analysis reveals concentrated production in Asia-Pacific regions, with increasing capacity expansions to meet demand from polymer additive manufacturers. Regulatory filings for "2-Isopropylnaphthalene REACH compliance" have been completed in major markets, ensuring continued availability for industrial users. Advanced purification techniques, including molecular distillation, now enable production of ultra-high purity grades (>99.9%) for semiconductor applications.

Future research directions include exploration of 2-Isopropylnaphthalene derivatives with enhanced functional properties, particularly in the realm of liquid crystal formulations. The compound's UV stability characteristics continue to be evaluated for outdoor material applications. Industry conferences frequently feature sessions on "2-Isopropylnaphthalene market dynamics," reflecting its growing importance in specialty chemical sectors.